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Compound of Interest

Compound Name: Monocalcium citrate

Cat. No.: B3392545

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Monocalcium citrate, offering procedural, step-by-step guidance to
directly address operational questions and build a foundation of trust in laboratory safety and
chemical handling.

Essential Safety and Handling Procedures

Monocalcium citrate is generally considered not to be a hazardous substance; however, as
with any chemical, proper handling is crucial to minimize any potential risks. The primary
concerns are the potential for dust formation and mechanical irritation to the eyes, skin, and
respiratory tract.[1][2] Adherence to the following procedures will ensure safe handling from
receipt to disposal.

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.
o Ensure the container is properly labeled.

o Store the container in a cool, dry, well-ventilated place away from incompatible materials
such as strong oxidizing agents.[3] Keep the container tightly closed.[1][3]

2. Engineering Controls:
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Whenever possible, handle Monocalcium citrate in a well-ventilated area.[1]

Use local exhaust ventilation or other engineering controls to keep airborne dust levels to a
minimum, especially if user operations generate dust.[1][4]

. Personal Protective Equipment (PPE):
Eye Protection: Wear safety glasses with side-shields or goggles.[1][4]

Skin Protection: Chemical-resistant gloves (e.g., rubber gloves) and a lab coat or long-
sleeved clothing are recommended to prevent skin contact.[1][2][4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[3] However, if dust is generated and ventilation is
inadequate, an approved dust mask or respirator should be used.[1][4][5]

. Handling and Use:
Avoid contact with skin, eyes, and clothing.[1]
Do not breathe in the dust.[3]

Practice good industrial hygiene: wash hands before breaks and immediately after handling
the product.[1]

Do not eat, drink, or smoke in areas where Monocalcium citrate is handled.
. Accidental Release Measures:
In case of a spill, ensure the area is well-ventilated.[1]
Wear appropriate personal protective equipment during cleanup.[6]
Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1][3]
Avoid generating dust during cleanup.[1]

Thoroughly clean the contaminated surface.[1]
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» Prevent the spilled material from entering drains or waterways.[1]
6. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation
persists, seek medical attention.[4][7]

o Skin Contact: Wash the affected area with soap and water. If skin irritation occurs, seek
medical attention.[2][7]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if symptoms occur.[4][7]

 Ingestion: Do not induce vomiting. Rinse mouth with water and then drink plenty of water.
Seek medical attention if you feel unwell.[4]

7. Disposal:
» Dispose of waste material in accordance with local, state, and federal regulations.[5]

e Place the waste in a designated and properly labeled chemical waste container.[8]

Physical and Chemical Properties

Property Value

Appearance White Powder/Solid[3]
Odor Odorless|[3]

Solubility in Water (20°C) 1 g/l[3]

pH (1% solution) Approximately 3.5[9]
Molecular Formula C12H14Ca014 - H20]9]
Molecular Weight 440.33 g/mol [9]

Occupational exposure limits for Monocalcium citrate have not been established.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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